Cas no 149457-03-4 (N-(2-(2-Hydroxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide)

• Product Name: N-(2-(2-Hydroxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide
• CAS No: 149457-03-4
• Molecular Formula: C₁₆H₁₆N₂O₆S
• Molecular Weight: 364.37304
• CID: 1089815
• PubChem ID: 10546715

N-(2-(2-Hydroxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide Properties

Names and Identifiers

• N-(2-(2-Hydroxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide
• METHANESULFONAMIDE, N-[4-[2-(FORMYLAMINO)ACETYL]-5-HYDROXY-2-PHENOXYPHENYL]-
• N-[2-[2-hydroxy-4-(methanesulfonamido)-5-phenoxyphenyl]-2-oxoethyl]formamide
• Methanesulfonamide, N-[4-[(formylamino)acetyl]-5-hydroxy-2-phenoxyphenyl]-
• Iguratimod Impurity 13
• N-[4-[(Formylamino)acetyl]-5-hydroxy-2-phenoxyphenyl]methanesulfonamide
• N-{[4-[2-(ForMylaMino)acetyl]-5-hydroxy-2-phenoxyphenyl}MethanesulfonaMide
• ForMaMidoMethyl-2-hydroxy-4-Methanesulfonyl aMino -5-phenoxyphenylethanone
• Iguratimod Impurity 11
• AKOS022173219
• DB-213734
• Methanesulfonamide, N-[4-[2-(formylamino)acetyl]-5-hydroxy-2-phenoxyphenyl]
• N-[2-(2-HYDROXY-4-METHANESULFONAMIDO-5-PHENOXYPHENYL)-2-OXOETHYL]FORMAMIDE
• CS-0370550
• AGN-PC-0N6CKZ
• 149457-03-4
• SCHEMBL22944813
• n-(4-((formylamino)acetyl)-5-hydroxy-2-phenoxyphenyl)methanesulfonamide
• DTXSID10441602
• Hydroxy-4-(methylsulfonamido)-5-phenoxyphenyl)-2-oxoethyl)formamide

• InChIKey： BTXBRUSJXFSAJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16N2O6S/c1-25(22,23)18-13-8-14(20)12(15(21)9-17-10-19)7-16(13)24-11-5-3-2-4-6-11/h2-8,10,18,20H,9H2,1H3,(H,17,19)
• SMILES： CS(=O)(NC1=CC(O)=C(C(CNC=O)=O)C=C1OC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 364.07298
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 364.07290741g/mol
• Heavy Atom Count: 25
• Complexity: 556
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 121.8
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Density: 1.439±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers